Cas no 1807102-85-7 (Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate)

• Product Name: Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate
• CAS No: 1807102-85-7
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4873804
• Update Time: 2025-06-14

Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate

• Inchi： 1S/C11H10F2N2O3/c1-2-18-9(17)4-6-3-8(16)10(11(12)13)15-7(6)5-14/h3,11,16H,2,4H2,1H3
• InChI Key： ICOGONCWFFHONK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(C#N)=N1)CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate

Comprehensive Overview of Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS No. 1807102-85-7)

Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS No. 1807102-85-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a cyano group, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to its versatility and potential applications in drug discovery and crop protection.

In recent years, the demand for pyridine-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate for its potential role in developing novel enzyme inhibitors and antimicrobial agents. The presence of the difluoromethyl group enhances the compound's metabolic stability, making it a promising candidate for medicinal chemistry applications. Additionally, its hydroxyl group offers opportunities for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

The synthesis of Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate involves multi-step organic reactions, including condensation, fluorination, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity. The rigorous quality control measures ensure that the compound meets the stringent standards required for research and industrial applications.

One of the most intriguing aspects of Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate is its potential role in addressing global challenges such as antimicrobial resistance (AMR). With the rise of drug-resistant pathogens, there is an urgent need for new chemical entities that can overcome resistance mechanisms. Preliminary studies suggest that this compound may exhibit activity against a range of Gram-positive and Gram-negative bacteria, making it a valuable asset in the fight against AMR.

In the agrochemical sector, Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate is being explored for its potential as a plant growth regulator or pesticide intermediate. The difluoromethyl group is known to enhance the bioavailability and efficacy of agrochemicals, while the cyano group can contribute to the compound's binding affinity to target enzymes in pests. These properties make it a compelling candidate for sustainable agriculture practices, aligning with the growing consumer demand for eco-friendly crop protection solutions.

The compound's unique structure also opens doors for applications in material science. Researchers are investigating its potential as a building block for organic electronics and photovoltaic materials. The pyridine core and electron-withdrawing groups can influence the electronic properties of the resulting materials, making them suitable for use in solar cells and light-emitting diodes (LEDs).

As the scientific community continues to explore the possibilities of Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate, it is essential to stay updated on the latest research findings. Online databases and academic journals frequently publish studies on pyridine derivatives and their applications, providing valuable insights for researchers and industry professionals. By leveraging these resources, stakeholders can unlock the full potential of this remarkable compound.

In conclusion, Ethyl 2-cyano-6-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS No. 1807102-85-7) represents a fascinating area of research with far-reaching implications across multiple industries. Its unique chemical properties and versatile applications make it a compound worth watching in the coming years. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound holds the promise of driving innovation and addressing some of the most pressing challenges of our time.